Cas no 1315348-79-8 (2-5-(4-fluorophenyl)furan-2-ylcyclopropan-1-amine)

• Product Name: 2-5-(4-fluorophenyl)furan-2-ylcyclopropan-1-amine
• CAS No: 1315348-79-8
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 5178465
• PubChem ID: 54776118
• Update Time: 2025-05-21

2-5-(4-fluorophenyl)furan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanamine
• 2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropan-1-amine
• 2-[5-(4-fluorophenyl)furan-2-yl]cyclopropan-1-amine
• 2-[5-(4-Fluoro-phenyl)-furan-2-yl]-cyclopropylamine
• Cyclopropanamine, 2-[5-(4-fluorophenyl)-2-furanyl]-
• 2-5-(4-fluorophenyl)furan-2-ylcyclopropan-1-amine

• Inchi： 1S/C13H12FNO/c14-9-3-1-8(2-4-9)12-5-6-13(16-12)10-7-11(10)15/h1-6,10-11H,7,15H2
• InChI Key： MQJNXLOWTVHZCF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C2CC2N)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on 2-5-(4-fluorophenyl)furan-2-ylcyclopropan-1-amine

2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanamine (CAS No. 1315348-79-8): A Comprehensive Overview

2-(5-(4-fluorophenyl)furan-2-yl)cyclopropanamine (commonly referred to as CAS No. 1315348-79-8) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its furan ring and cyclopropane moiety, exhibits intriguing chemical properties and potential applications in drug discovery and advanced materials development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of CAS No. 1315348-79-8 is defined by a furan ring substituted with a 4-fluorophenyl group at the 5-position and a cyclopropane ring attached via an amine group at the 2-position. This configuration imparts the compound with unique electronic and steric properties, which are critical for its interactions with biological systems. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity, while the cyclopropane ring introduces strain and rigidity, potentially influencing its bioavailability and target binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1315348-79-8 through a combination of palladium-catalyzed cross-coupling reactions and cyclopropanation techniques. These methods not only improve the yield but also allow for precise control over the stereochemistry of the product, which is essential for optimizing its pharmacokinetic properties. Researchers have demonstrated that this compound can be synthesized via a multi-step process involving Suzuki-Miyaura coupling, followed by nucleophilic substitution to introduce the cyclopropane moiety.

In terms of biological activity, CAS No. 1315348-79-8 has shown potential as a modulator of various cellular pathways. Preclinical studies have indicated that it exhibits selective inhibition of certain kinases, suggesting its utility in treating conditions such as cancer and inflammatory diseases. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems targeting intracellular pathogens.

The application of CAS No. 1315348-79-8 extends beyond pharmacology into materials science. Its rigid structure and aromaticity make it a suitable candidate for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent research has explored its use as a building block for self-healing materials, where its cyclopropane ring plays a pivotal role in enabling dynamic covalent bonds.

From an environmental standpoint, CAS No. 1315348-79-8 has been evaluated for its biodegradability and ecotoxicity. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its long-term effects on aquatic ecosystems.

In conclusion, 2-(5-(4-fluorophenyl)furan-2-yl)cyclopropanamine (CAS No. 1315348-79